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Compound of Interest

Compound Name: 2-(Pyridin-3-yl)acetaldehyde
CAS No.: 42545-63-1
Cat. No.: B121828

Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of 2-(Pyridin-3-yl)acetaldehyde. Adherence to these guidelines is essential for
ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(Pyridin-3-yl)acetaldehyde is a hazardous chemical requiring stringent safety protocols.
While specific toxicity data for this compound is limited, its structural similarity to acetaldehyde
and pyridine derivatives necessitates a cautious approach. The primary hazards include
flammability, skin and eye irritation, and respiratory tract irritation.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Minimum Requirement

Rationale

Eye Protection

Chemical splash goggles that
meet ANSI Z87.1 standards. A
face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Protects against splashes and
vapors that can cause serious

eye irritation or damage.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).
Inspect gloves for integrity

before each use.

Prevents skin contact, which
can cause irritation and

potential absorption.

Body Protection

A flame-retardant lab coat.
Chemical-resistant apron and
sleeves are recommended for
larger quantities or when
splashing is likely.

Protects against accidental
skin contact and contamination

of personal clothing.

Respiratory Protection

All handling of 2-(Pyridin-3-
yl)acetaldehyde must be
conducted in a certified
chemical fume hood to avoid

inhalation of vapors.[2]

Vapors may cause respiratory

irritation.

Quantitative Hazard Data

Quantitative data for 2-(Pyridin-3-yl)acetaldehyde is not readily available. The following data

for the closely related and hazardous compound, acetaldehyde, is provided as a reference for

assessing potential risks.

Table 2: Physicochemical and Toxicological Data (Acetaldehyde as a proxy)
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Property Value Source

121.14 g/mol (for 2-(Pyridin-3-

Molecular Weight yhacetaldehyde) [3]
Flash Point -38°C (-36°F) [4][5]
Lower Explosive Limit (LEL) 4% [41[5]
Upper Explosive Limit (UEL) 60% [5]
Autoignition Temperature 175°C (347°F) [6]
Oral LD50 (Rat) 661 mg/kg [6]
Dermal LD50 (Rabbit) 3540 mg/kg [6]
Inhalation LC50 (Rat) 13300 ppm (4 hours) [6]

Experimental Protocols: Safe Handling and Disposal
General Handling Procedures

» Preparation: Before handling, ensure all required PPE is donned correctly. Verify that the
chemical fume hood is functioning properly. Have spill control materials readily available.

» Dispensing: Ground all containers to prevent static discharge, which can ignite flammable
vapors.[7] Use only non-sparking tools.[6]

e Heating: Avoid heating the compound. If heating is necessary, use a well-controlled heating
mantle and ensure adequate ventilation.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area away from heat, sparks, and open flames.[2][8] The recommended storage
temperature is under inert atmosphere in a freezer below -20°C.[9] It should be stored
separately from strong oxidizing agents and acids.

Waste Disposal Plan

All waste containing 2-(Pyridin-3-yl)acetaldehyde must be treated as hazardous waste.
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o Segregation: Collect all waste, including contaminated consumables (e.g., pipette tips,
gloves), in a designated, compatible, and clearly labeled hazardous waste container.[1][2] Do
not mix with other waste streams.[1]

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: 2-(Pyridin-3-yl)acetaldehyde.

o Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area.

» Disposal: Arrange for pickup and disposal by the institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal company. Current
practices for the disposal of waste pyridine include rotary kiln incineration.[10]

Emergency Procedures
Spill Response

o Immediate Action: Evacuate all non-essential personnel from the immediate area.[2][11]
Eliminate all ignition sources.[2]

o Assessment: From a safe distance, assess the extent of the spill. For large spills, or any spill
outside of a fume hood, evacuate the laboratory and contact the EHS department
immediately.[1][2]

o Small Spill Cleanup (inside a fume hood):
o Ensure proper PPE is worn, including respiratory protection if necessary.
o Contain the spill using an inert absorbent material such as vermiculite or sand.[1][11]

o Carefully collect the absorbed material using non-sparking tools and place it in a sealed,
labeled hazardous waste container.

o Decontaminate the spill area with a suitable solvent, followed by soap and water.

o Collect all cleanup materials as hazardous waste.
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First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[11][12] Seek immediate medical attention.
[12]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes.[12] Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[13]

Visual Workflow and Relationship Diagrams
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Caption: Workflow for safe handling of 2-(Pyridin-3-yl)acetaldehyde.
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Emergency Response for Spill or Exposure
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Caption: Emergency response plan for spills or exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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